Cas no 70580-61-9 (a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy-)

a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy- structure
70580-61-9 structure
Product Name:a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy-
CAS No:70580-61-9
MF:C7H16N2O3
MW:176.213541984558
CID:581210
PubChem ID:322260
Update Time:2025-04-19

a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy- Chemical and Physical Properties

Names and Identifiers

    • a-D-ribo-Hexopyranoside, methyl3,6-diamino-2,3,6-trideoxy-
    • 4-amino-2-(aminomethyl)-6-methoxyoxan-3-ol
    • NSC-278779
    • NSC278779
    • DTXSID30313938
    • 70580-61-9
    • Inchi: 1S/C7H16N2O3/c1-11-6-2-4(9)7(10)5(3-8)12-6/h4-7,10H,2-3,8-9H2,1H3
    • InChI Key: AXVHVNFQLSPOIA-UHFFFAOYSA-N
    • SMILES: O1C(CC(C(C1CN)O)N)OC

Computed Properties

  • Exact Mass: 176.116
  • Monoisotopic Mass: 176.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 90.7Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 321.4°Cat760mmHg
  • Flash Point: 148.2°C
  • Refractive Index: 1.522
  • PSA: 90.73000
  • LogP: -0.20470

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